5-(Tributylstannyl)-2-(triisopropylsilyl)-1,3-oxazole

• CAS RN: 869542-43-8
• Molecular Formula: C24H49NOSiSn
• Molecular Weight: 514.4 g/mol
• IUPAC Name: tri(propan-2-yl)-(5-tributylstannyl-1,3-oxazol-2-yl)silane
• InChI: InChI=1S/C12H22NOSi.3C4H9.Sn/c1-9(2)15(10(3)4,11(5)6)12-13-7-8-14-12;3*1-3-4-2;/h7,9-11H,1-6H3;3*1,3-4H2,2H3
• InChI Key: TWSMTGCRUGWDPG-UHFFFAOYSA-N
• SMILES: CCCC[Sn](CCCC)(CCCC)C1=CN=C(O1)[Si](C(C)C)(C(C)C)C(C)C

Description

5-(Tributylstannyl)-2-(triisopropylsilyl)-1,3-oxazole is a useful research compound. Its molecular formula is C24H49NOSiSn and its molecular weight is 514.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

tert-BuLi (1.7M, 8.4 mL, 14.3 mmol) was added dropwise over 30 min. to a stirred solution of 2-(triisopropylsilyl)-1,3-oxazole* (3 g, 13 mmol) in THF (75 mL) at −78° C. under argon. The solution was allowed to stir for 20 min. at −78° C. and Bu3SnCl (5.2 mL, 19.5 mmol) was then added over 20 min. The reaction mixture was warmed up to room temperature and stirred for an additional 16 h. The reaction was diluted with ethyl acetate and washed with water. The organic layer was dried over MgSO4 and concentrated under reduced pressure. The crude product was dissolved in n-pentane, filtered through Celite and the solvent evaporated to give the title compound in quantitative yield as a pale-yellow oily residue, which was used without further purification in the next step. *Prepared according to Ross A, et al. Tetrahedron Letters 2002, 43, 935.

Synthesis routes and methods II

Procedure details

tert-BuLi (1.7M in n-pentane, 8.4 mL, 14.3 mmol) was added dropwise over (approximately) 30 minutes to a stirred solution of 2-triisopropylsilyloxazole (3 g, 13 mmol) in tetrahydrofuran (75 mL) at −78° C. under argon. The solution was allowed to stir for 20 minutes at −78° C. and tributyltin chloride (5.2 mL, 19.5 mmol) was then added over 20 minutes. The reaction mixture was warmed to room temperature and stirred for an additional 16 hours. The reaction was diluted with ethyl acetate, washed with water and the organic layer was dried (MgSO4) and concentrated under reduced pressure. The crude product was dissolved in n-pentane, filtered through Celite® and the solvent evaporated to give the title compound in quantitative yield as a pale-yellow oily residue, which was used without further purification in the next step.